Cas no 756814-11-6 (3-Pentanamine,3-(trifluoromethyl)-)

• Product Name: 3-Pentanamine,3-(trifluoromethyl)-
• CAS No: 756814-11-6
• MF: C₆H₁₂F₃N
• MW: 155.161392211914
• CID: 549197
• PubChem ID: 11263992
• Update Time: 2025-06-15

3-Pentanamine,3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanamine,3-(trifluoromethyl)-
• SCHEMBL6738764
• WTHVCMRZYLAHBR-UHFFFAOYSA-N
• 3-(trifluoromethyl)pentan-3-amine
• EN300-90672
• AKOS013211819
• 3-Pentanamine, 3-(trifluoromethyl)-
• 756814-11-6

• Inchi： 1S/C6H12F3N/c1-3-5(10,4-2)6(7,8)9/h3-4,10H2,1-2H3
• InChI Key： WTHVCMRZYLAHBR-UHFFFAOYSA-N
• SMILES： FC(C(CC)(CC)N)(F)F

Computed Properties

• Exact Mass: 155.092
• Monoisotopic Mass: 155.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 3-Pentanamine,3-(trifluoromethyl)-

Introduction to 3-Pentanamine,3-(trifluoromethyl) and Its Applications in Modern Chemical Research

3-Pentanamine,3-(trifluoromethyl) (CAS No. 756814-11-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and versatile applications. This compound, characterized by a pentyl chain substituted with a trifluoromethyl group at the third carbon position, exhibits distinct chemical behavior that makes it a valuable intermediate in the synthesis of various high-performance materials and bioactive molecules.

The trifluoromethyl group is a key feature of this compound, contributing to its stability and reactivity in multiple chemical transformations. This moiety is widely recognized for its ability to enhance the metabolic stability of drug candidates, a crucial factor in pharmaceutical development. The presence of the trifluoromethyl group also influences the electronic properties of the molecule, making it useful in the design of advanced materials such as liquid crystals and organic semiconductors.

In recent years, researchers have been exploring the potential of 3-Pentanamine,3-(trifluoromethyl) as a building block for more complex structures. Its compatibility with various functional groups allows for the creation of novel compounds with tailored properties. For instance, it has been employed in the synthesis of fluorinated alcohols and amines, which are important in drug development and industrial applications.

One of the most compelling aspects of 3-Pentanamine,3-(trifluoromethyl) is its role in medicinal chemistry. The compound serves as a precursor for several pharmacologically active agents. Its structural motif is found in various drugs that are currently in clinical use or under investigation. The ability to modify its core structure while retaining its inherent properties offers researchers a flexible platform for drug discovery.

The chemical synthesis of 3-Pentanamine,3-(trifluoromethyl) involves multi-step processes that require precise control over reaction conditions. Advanced catalytic methods have been developed to optimize yield and purity, ensuring that the final product meets the stringent requirements of industrial and research applications. These synthetic strategies often incorporate transition metal catalysts and fluorinating agents to achieve high selectivity and efficiency.

Recent studies have highlighted the importance of 3-Pentanamine,3-(trifluoromethyl) in the development of agrochemicals. Its incorporation into pesticide formulations has shown promising results in enhancing their efficacy while reducing environmental impact. The compound’s ability to interact with biological targets at low concentrations makes it an attractive candidate for next-generation agrochemicals designed to minimize residues on crops.

The material science applications of 3-Pentanamine,3-(trifluoromethyl) are equally fascinating. Researchers have utilized this compound to develop novel polymers with enhanced thermal stability and mechanical strength. These materials are particularly useful in aerospace and automotive industries where performance under extreme conditions is critical. The introduction of fluorine atoms into polymer backbones significantly improves their resistance to degradation, extending their service life.

In conclusion, 3-Pentanamine,3-(trifluoromethyl) (CAS No. 756814-11-6) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative solutions in these fields. As scientific understanding advances, the potential uses for this compound are expected to expand further, driving innovation and progress.